Cas no 133766-36-6 (Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate)

• Product Name: Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate
• CAS No: 133766-36-6
• MF: C₁₃H₁₅BrN₂O₂
• MW: 311.174402475357
• CID: 1081287
• PubChem ID: 14828752
• Update Time: 2025-06-09

Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate
• ethyl (2S)-2-amino-3-(5-bromo-1H-indol-3-yl)propanoate
• 5-Bromotryptophan ethyl ester
• SCHEMBL3853949
• 133766-36-6
• 2-amino-3-(5-bromo-1H-indol-3-yl)-propionic acid ethyl ester
• EN300-77802
• SFZGEFLYBJGMPV-UHFFFAOYSA-N
• ETHYL2-AMINO-3-(5-BROMO-1H-INDOL-3-YL)PROPANOATE

• MDL： MFCD09921754
• Inchi： 1S/C13H15BrN2O2/c1-2-18-13(17)11(15)5-8-7-16-12-4-3-9(14)6-10(8)12/h3-4,6-7,11,16H,2,5,15H2,1H3
• InChI Key： SFZGEFLYBJGMPV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)CC(C(=O)OCC)N

Computed Properties

• Exact Mass: 310.03200
• Monoisotopic Mass: 310.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1.497
• Boiling Point: 448.123°C at 760 mmHg
• Flash Point: 224.817°C
• Refractive Index: 1.64
• PSA: 68.11000
• LogP: 3.06360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate

Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate (CAS No. 133766-36-6): A Comprehensive Overview

Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate, identified by its CAS number 133766-36-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The structural features of Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate, particularly the presence of an amino group, a propanoate ester, and a brominated indole moiety, contribute to its potential utility in medicinal chemistry.

The indole core is a well-documented pharmacophore in many bioactive molecules, including natural products and synthetic drugs. The bromine substituent at the 5-position of the indole ring enhances the electrophilicity of the molecule, making it susceptible to various chemical transformations that can be exploited in medicinal chemistry. Additionally, the amino group and the ester functionality provide handles for further derivatization, allowing chemists to modulate the biological properties of the compound.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of molecules like Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate in predicting their biological activity. Studies have shown that the conformational flexibility of this compound plays a crucial role in its interaction with biological targets. The brominated indole moiety is particularly important, as it can engage in hydrophobic interactions and π-stacking with aromatic residues in proteins.

In vitro studies have demonstrated that derivatives of indole-containing compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both an amino group and an ester in Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate suggests potential applications in the development of novel therapeutic agents. For instance, the amino group can be used to form amide bonds with carboxylic acid groups in other molecules, while the ester can be hydrolyzed to release a free carboxylic acid group, providing versatility in drug design.

The synthesis of Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate has been reported in several scientific literature. One common synthetic route involves the reaction of 5-bromoindole with ethyl glyoxylate monohydrate in the presence of a base catalyst. This reaction proceeds via nucleophilic addition followed by elimination, yielding the desired product in good yield. Alternative methods include cross-coupling reactions between halogenated indoles and organometallic reagents, which can provide access to more complex derivatives.

The pharmacological properties of Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate have been explored in several preclinical studies. These studies have revealed that the compound exhibits moderate affinity for certain protein targets, suggesting potential therapeutic applications. For example, preliminary data indicate that this compound may inhibit the activity of enzymes involved in inflammation and cancer progression. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational methods in drug discovery has been increasingly recognized over the past decade. Molecular docking simulations have been used to predict how Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate interacts with biological targets at the atomic level. These simulations have provided valuable insights into the binding mode of the compound and have helped identify key residues involved in its interaction with proteins. Such information is crucial for designing more potent and selective derivatives.

The development of novel synthetic methodologies has also been a focus area in recent years. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex molecular architectures efficiently. In particular, palladium-catalyzed cross-coupling reactions have been widely used to introduce various functional groups into indole derivatives. These reactions offer high selectivity and yield, making them ideal for synthesizing analogs of Ethyl 2-amino-3-(5-bromo-1H-indol-3-yl)propanoate.

The future prospects for Ethyl 2-amino-3-(5-bromo-1H-indol-3-yloxy)-propanoate are promising given its structural features and potential biological activities. Continued research efforts are expected to uncover new therapeutic applications for this compound and its derivatives. Additionally, advances in synthetic chemistry will likely lead to more efficient methods for producing high-quality samples for both preclinical and clinical studies.